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Compound of Interest

Compound Name: Cantleyoside

Cat. No.: B2394941 Get Quote

Introduction
Cantleyoside is a natural iridoid glycoside found in the roots of plants such as Pterocephalus

hookeri and Dipsacus asper.[1][2][3] It has garnered interest within the research community for

its potential therapeutic properties, particularly its anti-inflammatory and pro-apoptotic effects.

[1][4] Studies have shown that Cantleyoside can suppress the proliferation of certain cell

types, such as human rheumatoid arthritis fibroblast-like synoviocytes (HFLS-RA), and induce

apoptosis.[1][4] The primary mechanism of action involves the activation of the AMPK/Sirt1/NF-

κB signaling pathway, which is linked to the promotion of mitochondrial dysfunction.[1][4]

These application notes provide a detailed protocol for the proper dissolution and use of

Cantleyoside in cell culture experiments to ensure reliable and reproducible results for

researchers investigating its biological activities.

Data Presentation: Properties and Recommended
Concentrations
Quantitative data for Cantleyoside is summarized in the table below. Researchers should note

that optimal concentrations can be cell-type specific and should be determined empirically for

each experimental model.
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Property Value Source(s)

Molecular Formula C₃₃H₄₆O₁₉ [2]

Molecular Weight 746.71 g/mol [2]

Appearance White to off-white solid [2][5]

Purity >98% (Typically)

Solubility
Soluble in DMSO (up to 100

mg/mL or 133.92 mM)
[2][5]

Storage (Powder)
Store at -20°C for up to 3

years.
[2]

Storage (Stock Solution)

Aliquot and store at -80°C for

up to 6 months or at -20°C for

up to 1 month. Avoid repeated

freeze-thaw cycles.

[2][5]

Biological Activity

Activates AMPK/Sirt1/NF-κB

pathway; exhibits anti-

inflammatory and pro-apoptotic

effects; suppresses

proliferation in HFLS-RA cells.

[1][4]

Effective Concentration Range

Varies by cell type and

experimental design. A starting

point for dose-response

experiments could range from

1 µM to 100 µM, based on

typical iridoid glycoside

studies.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Cantleyoside Stock Solution (e.g., 100 mM in DMSO)
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This protocol details the preparation of a concentrated stock solution, which can be diluted to

final working concentrations for various experiments.

Materials:

Cantleyoside powder (purity >98%)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Ultrasonic water bath

Sterile pipette tips

Procedure:

Pre-weighing Preparation: Bring the Cantleyoside powder vial and DMSO to room

temperature before opening to prevent condensation. Work in a sterile environment (e.g., a

laminar flow hood).

Weighing Cantleyoside: Carefully weigh the desired amount of Cantleyoside powder. For

example, to prepare 1 mL of a 100 mM stock solution, weigh out 74.67 mg of Cantleyoside
(Molecular Weight = 746.71).

Dissolution:

Transfer the weighed powder to a sterile tube.

Add the calculated volume of high-quality, anhydrous DMSO. For 74.67 mg, add 1 mL of

DMSO to achieve a 100 mM concentration.

Vortex the solution briefly.

Sonication: To ensure complete dissolution, place the tube in an ultrasonic water bath for 10-

15 minutes.[2] The solution should become clear. If precipitation occurs, gentle warming (up
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to 37°C) can also be applied.[2]

Sterilization (Optional): If necessary, the concentrated stock solution can be sterilized by

filtering through a 0.22 µm DMSO-compatible syringe filter (e.g., PTFE).

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-term stability

(up to 6 months) or -20°C for shorter-term use (up to 1 month).[2][5]

Protocol 2: Preparation of Working Solutions for Cell
Treatment
This protocol describes the dilution of the DMSO stock solution into cell culture medium to

achieve the final desired experimental concentrations.

Materials:

Cantleyoside stock solution (from Protocol 1)

Pre-warmed complete cell culture medium (e.g., DMEM or RPMI-1640 with appropriate

serum and supplements)

Sterile conical tubes or microcentrifuge tubes

Procedure:

Thaw Stock Solution: Thaw one aliquot of the Cantleyoside stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed complete cell

culture medium to prepare the final working concentrations.

Important: The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.5% (v/v), as higher concentrations can be cytotoxic to many cell lines.[6]

Example: To prepare a 100 µM working solution from a 100 mM stock, you can perform a

1:1000 dilution. Add 1 µL of the 100 mM stock solution to 999 µL of cell culture medium.
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Vehicle Control: Prepare a vehicle control containing the same final concentration of DMSO

as the highest concentration of Cantleyoside used in the experiment. This is crucial to

distinguish the effects of the compound from the effects of the solvent.

Cell Treatment: Remove the existing medium from the cultured cells and replace it with the

medium containing the appropriate concentration of Cantleyoside or the vehicle control.

Incubation: Incubate the cells for the desired experimental duration under standard cell

culture conditions (e.g., 37°C, 5% CO₂).

Visualizations
Experimental Workflow
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Caption: Workflow for dissolving Cantleyoside and preparing working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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